Endothelin 3 (Rat,Human)

• Molecular Formula: C121H168N26O33S4
• Molecular Weight: 2643.1 g/mol
• InChI: InChI=1S/C121H168N26O33S4/c1-11-62(7)97(117(175)139-89(121(179)180)49-70-53-126-77-25-17-16-24-75(70)77)145-118(176)98(63(8)12-2)144-112(170)88(52-95(157)158)136-105(163)81(44-60(3)4)131-109(167)86(50-71-54-125-59-127-71)134-113(171)90-56-182-181-55-76(124)101(159)146-99(64(9)148)120(178)142-91-57-183-184-58-92(115(173)143-96(61(5)6)116(174)137-84(48-69-32-38-74(152)39-33-69)107(165)132-82(108(166)141-90)46-67-28-34-72(150)35-29-67)140-104(162)80(40-41-93(153)154)130-102(160)78(26-18-20-42-122)129-110(168)87(51-94(155)156)135-103(161)79(27-19-21-43-123)128-106(164)83(47-68-30-36-73(151)37-31-68)138-119(177)100(65(10)149)147-111(169)85(133-114(91)172)45-66-22-14-13-15-23-66/h13-17,22-25,28-39,53-54,59-65,76,78-92,96-100,126,148-152H,11-12,18-21,26-27,40-52,55-58,122-124H2,1-10H3,(H,125,127)(H,128,164)(H,129,168)(H,130,160)(H,131,167)(H,132,165)(H,133,172)(H,134,171)(H,135,161)(H,136,163)(H,137,174)(H,138,177)(H,139,175)(H,140,162)(H,141,166)(H,142,178)(H,143,173)(H,144,170)(H,145,176)(H,146,159)(H,147,169)(H,153,154)(H,155,156)(H,157,158)(H,179,180)
• InChIKey: OQGZWNZGVYLIFX-UHFFFAOYSA-N

Endothelin 3 (Rat, Human): Baseline Characteristics and Procurement Considerations

Endothelin 3 (ET-3) is a 21-amino acid vasoactive peptide belonging to the endothelin family, which also includes ET-1 and ET-2 [1]. ET-3 is encoded by the EDN3 gene and is synthesized from a larger precursor, preproendothelin-3, through proteolytic processing by endothelin-converting enzymes (ECE) [2]. Unlike ET-1, which is a potent vasoconstrictor with high affinity for both ETA and ETB receptors, ET-3 exhibits a distinct pharmacological profile, primarily acting as an ETB receptor-selective agonist [1]. This differential receptor selectivity underpins its unique biological roles, particularly in neural crest development and enteric nervous system function [3]. The peptide sequence is conserved between rat and human, facilitating cross-species experimental utility.

Receptor Target ETB receptor-selective agonist for pathway dissection

Model Systems Cardiovascular, renal, and neural crest development research

Key Advantage Minimizes ETA-mediated vasoconstriction vs. ET-1

• [1] Inoue A, Yanagisawa M, Kimura S, Kasuya Y, Miyauchi T, Goto K, Masaki T. The human endothelin family: three structurally and pharmacologically distinct isopeptides predicted by three separate genes. Proc Natl Acad Sci U S A. 1989 Apr;86(8):2863-7. View Source
• [2] Matsumura Y, Ikegawa R, Tsukahara Y, Takaoka M, Morimoto S. Phosphoramidon-sensitive endothelin converting enzyme in cultured vascular smooth muscle cells converts big endothelin-3 to endothelin-3. Biochem Biophys Res Commun. 1990 Jul 31;170(2):829-35. View Source
• [3] Baynash AG, Hosoda K, Giaid A, Richardson JA, Emoto N, Hammer RE, Yanagisawa M. Interaction of endothelin-3 with endothelin-B receptor is essential for development of epidermal melanocytes and enteric neurons. Cell. 1994 Dec 30;79(7):1277-85. View Source

Why Generic Substitution Fails for Endothelin 3: Receptor Selectivity and Functional Divergence

Endothelin isoforms cannot be generically substituted due to their distinct receptor binding profiles and functional consequences. While ET-1 binds with high affinity to both ETA and ETB receptors, ET-3 exhibits a marked preference for the ETB receptor subtype [1]. This selectivity translates into profound differences in vasoactive potency and tissue-specific responses. For instance, in vascular smooth muscle preparations, ET-1 is approximately 80-fold more potent than ET-3 as a vasoconstrictor [2]. Conversely, in systems where ETB receptors predominate, such as in certain renal and neural tissues, ET-3 demonstrates comparable or even enhanced efficacy [3]. Furthermore, the unique role of ET-3 in embryonic development, particularly in enteric neurogenesis, is not compensated by ET-1 or ET-2, as evidenced by the distinct phenotypes of Edn3 knockout mice [4]. Therefore, substitution of ET-3 with other endothelins would yield experimental outcomes that are both quantitatively and qualitatively divergent, undermining reproducibility and mechanistic interpretation.

Receptor Selectivity Profile

ET-1 activates both ETA and ETB receptors; ET-3 shows ETB preference. Using ET-1 may introduce confounding ETA-mediated responses.

Functional Divergence

In ETA-dominant tissues, ET-3 produces weaker vasoconstriction than ET-1, altering experimental outcomes.

Developmental Specificity

ET-3 is required for enteric neurogenesis; ET-1 or ET-2 cannot substitute in neural crest studies.

• [1] Davenport AP, O'Reilly G, Molenaar P, Maguire JJ, Kuc RE, Sharkey A, Bacon CR, Ferro A. Human endothelin receptors characterized by reverse transcriptase-polymerase chain reaction, in situ hybridization, and subtype-selective ligands. J Cardiovasc Pharmacol. 1993;22 Suppl 8:S22-5. View Source
• [2] Sumner MJ, Cannon TR, Mundin JW, White DG, Watts IS. Endothelin ETA and ETB receptors mediate vascular smooth muscle contraction. Br J Pharmacol. 1992 Nov;107(3):858-60. View Source
• [3] Weitzberg E, Ahlborg G, Lundberg JM. ET-3 is extracted by and induces potent vasoconstriction in human splanchnic and renal vasculatures. J Appl Physiol (1985). 1995 Oct;79(4):1255-9. View Source
• [4] Edery P, Attié T, Amiel J, Pelet A, Eng C, Hofstra RM, Martelli H, Bidaud C, Munnich A, Lyonnet S. Mutation of the endothelin-3 gene in the Waardenburg-Hirschsprung disease (Shah-Waardenburg syndrome). Nat Genet. 1996 Apr;12(4):442-4. View Source

Endothelin 3 (Rat, Human) Quantitative Differentiation: Evidence-Based Selection Guide

ETB Receptor Selectivity: A 10,000-Fold Preference Over ETA Receptors

ET-3 demonstrates a profound selectivity for the ETB receptor subtype over the ETA receptor. In a study using porcine kidney epithelial LLC-PK1 cells, which express ETB receptors, ET-3 inhibited [125I]ET-1 binding with an IC50 of 46 pM, comparable to ET-1 (IC50 43 pM) [1]. However, in a separate assay using [3H]BQ-123 (an ETA-selective ligand), ET-3 displaced binding with an IC50 of 81 nM, whereas ET-1 exhibited an IC50 of 0.8 nM [2]. This represents a >100-fold difference in affinity for the ETA receptor, while affinity for the ETB receptor remains similar. This differential binding profile is critical for studies aimed at dissecting ETB-specific signaling pathways.

ETB Selectivity

Head-to-head

IC50 46 pM (ETB) vs. 81 nM (ETA)

Supports selective ETB pathway activation studies

ETA affinity >100-fold lower than ET-1

Evidence Dimension	Receptor binding affinity (IC50)
Target Compound Data	ET-3: IC50 = 46 pM at ETB receptors (LLC-PK1 cells) [1]; IC50 = 81 nM at ETA receptors ([3H]BQ-123 binding) [2]
Comparator Or Baseline	ET-1: IC50 = 43 pM at ETB receptors [1]; IC50 = 0.8 nM at ETA receptors [2]
Quantified Difference	ET-3 is ~100-fold less potent than ET-1 at ETA receptors, but equipotent at ETB receptors.
Conditions	In vitro receptor binding assays using [125I]ET-1 and [3H]BQ-123 as radioligands.

Why This Matters

For researchers investigating ETB-mediated effects, ET-3 provides a tool to selectively activate this pathway without the confounding influence of strong ETA activation, which is a major limitation of using ET-1.

• [1] Ozaki S, Ihara M, Saeki T, Fukuroda T, Kimura S, Yano M. Endothelin ETB receptors couple to two distinct signaling pathways in porcine kidney epithelial LLC-PK1 cells. J Pharmacol Exp Ther. 1998;285(2):768-74. View Source
• [2] Ihara M, Saeki T, Fukuroda T, Kimura S, Ozaki S, Patel AC, Yano M. A novel radioligand [125I]BQ-3020 selective for endothelin (ETB) receptors. Life Sci. 1992;51(6):PL47-52. View Source

Vascular Contractile Potency: 80-Fold Less Potent Than ET-1 in Aortic Smooth Muscle

The differential receptor selectivity of ET-3 translates into a marked difference in functional potency in vascular tissues expressing predominantly ETA receptors. In rat isolated thoracic aorta (RTA), ET-3 is approximately 80-fold less potent as a vasoconstrictor compared to ET-1 [1]. Specifically, ET-1 contracted RTA with an EC50 of 4.5 nM, while ET-3 required a significantly higher concentration to achieve a comparable effect [1]. In contrast, in rabbit jugular vein (RJV), a tissue rich in ETB receptors, ET-1 and ET-3 exhibited similar contractile potencies (EC50 ~1 nM) [1]. This stark contrast in tissue-dependent efficacy underscores the critical role of receptor subtype expression in determining the functional outcome of ET-3 stimulation.

Vasoconstriction Potency

Head-to-head

~80-fold less potent than ET-1 in rat aorta

Allows study of ETB-mediated vasomotor responses

Equipotent in ETB-rich rabbit jugular vein

Evidence Dimension	Vasoconstrictor potency (EC50)
Target Compound Data	ET-3: EC50 = not fully determined due to weak effect, but ~80-fold less potent than ET-1 in RTA [1].
Comparator Or Baseline	ET-1: EC50 = 4.5 nM in RTA [1].
Quantified Difference	ET-1 is approximately 80-fold more potent than ET-3 in contracting rat thoracic aorta.
Conditions	In vitro organ bath experiments on isolated rat thoracic aorta (RTA) and rabbit jugular vein (RJV).

Why This Matters

This data is essential for experimental design in cardiovascular research. Using ET-3 instead of ET-1 allows for the selective study of ETB-mediated vasomotor responses, avoiding the dominant ETA-mediated vasoconstriction that characterizes ET-1's action.

• [1] Sumner MJ, Cannon TR, Mundin JW, White DG, Watts IS. Endothelin ETA and ETB receptors mediate vascular smooth muscle contraction. Br J Pharmacol. 1992 Nov;107(3):858-60. View Source

Renal Vasoconstriction: Equipotent to ET-1 in the Kidney, but Not in Systemic Circulation

In vivo studies in anesthetized rats reveal a striking divergence in the hemodynamic effects of ET-3 compared to ET-1. While ET-1 is a potent systemic pressor agent (>10-fold more potent than ET-3), both peptides cause equipotent reductions in renal blood flow (RBF) [1]. Bolus intravenous injections of ET-1, ET-3, sarafotoxin 6b (SX6b), and sarafotoxin 6c (SX6c) produced dose-dependent falls in RBF with the rank order: ET-1 = ET-3 = SX6b = SX6c [1]. In contrast, the systemic pressor response rank order was SX6b > ET-1 >> SX6c > ET-3, with ET-3 being the least potent [1]. This differential effect is attributed to the predominance of ETB-like receptors in the renal vasculature, which mediate vasoconstriction, whereas systemic pressor effects are primarily mediated by ETA receptors [1].

Renal Hemodynamics

Head-to-head

Equipotent to ET-1 in reducing renal blood flow

Enables ETB renal research without systemic pressor effects

Systemic pressor response >10-fold lower than ET-1

Evidence Dimension	Renal vasoconstriction (reduction in renal blood flow)
Target Compound Data	ET-3: Equipotent to ET-1 in reducing renal blood flow [1].
Comparator Or Baseline	ET-1: Equipotent to ET-3 in reducing renal blood flow [1].
Quantified Difference	ET-3 and ET-1 are equipotent as renal vasoconstrictors, despite ET-1 being >10-fold more potent as a systemic pressor agent.
Conditions	In vivo, anesthetized rat model; bolus intravenous injections of 0.1, 0.25, and 0.50 nmol/kg.

Why This Matters

This finding highlights the tissue-specific pharmacology of ET-3, making it a valuable tool for studying ETB-mediated renal hemodynamics without the confounding systemic hypertension induced by ET-1. It also underscores the importance of considering the specific vascular bed when selecting an endothelin agonist.

• [1] Cristol JP, Warner TD, Thiemermann C, Vane JR. Mediation via different receptors of the vasoconstrictor effects of endothelins and sarafotoxins in the systemic circulation and renal vasculature of the anaesthetized rat. Br J Pharmacol. 1993 Mar;108(3):776-9. View Source

Pharmacokinetic Profile: Rapid Plasma Clearance and High Regional Extraction

ET-3 exhibits a short plasma half-life in vivo, which is a critical consideration for experimental protocols requiring sustained exposure. In healthy human volunteers, the initial half-life of plasma ET-3-like immunoreactivity was determined to be 1.7 ± 0.2 minutes [1]. This rapid clearance is attributed to efficient extraction by the splanchnic (68 ± 7%) and renal (63 ± 4%) vascular beds [1]. Similar findings were reported in pigs, where the metabolic plasma half-life of ET-3 was in the range of 1-2 minutes, comparable to ET-2 [2]. This contrasts with the longer half-life of big endothelin-1 (9 minutes) [2]. The rapid clearance of ET-3 necessitates careful consideration of dosing regimens (e.g., continuous infusion) to maintain steady-state plasma concentrations in experimental settings.

Plasma Half-Life

Head-to-head

Initial t1/2 ~1.7 min in humans

Rapid clearance; requires continuous infusion protocols

High splanchnic and renal extraction

Evidence Dimension	Plasma half-life (initial phase)
Target Compound Data	ET-3: 1.7 ± 0.2 minutes in humans [1]; 1-2 minutes in pigs [2].
Comparator Or Baseline	ET-2: 1-2 minutes in pigs [2]; Big ET-1: 9 minutes in pigs [2].
Quantified Difference	ET-3 has a similarly short half-life to ET-2, but is cleared ~5 times faster than big ET-1.
Conditions	In vivo, healthy human volunteers (ET-3 infusion at 10 pmol/kg/min) and anesthetized pigs (ET-3 infusion at 20 pmol/kg/min).

Why This Matters

Knowledge of ET-3's rapid clearance is essential for designing robust in vivo experiments. Researchers must account for this short half-life when planning dosing schedules to achieve desired pharmacological effects, often necessitating continuous intravenous infusion rather than bolus administration.

• [1] Weitzberg E, Ahlborg G, Lundberg JM. ET-3 is extracted by and induces potent vasoconstriction in human splanchnic and renal vasculatures. J Appl Physiol (1985). 1995 Oct;79(4):1255-9. View Source
• [2] Pernow J, Hemsén A, Lundberg JM. Regional extraction of endothelins and conversion of big endothelin to endothelin-1 in the pig. Acta Physiol Scand. 1991 Mar;141(3):319-34. View Source

Irreplaceable Role in Enteric Nervous System Development: Knockout Phenotype

The unique developmental role of ET-3 is starkly illustrated by the phenotype of Edn3 knockout mice. These mice develop colonic aganglionosis, a condition mimicking Hirschsprung disease in humans, characterized by the absence of enteric neurons in the distal colon [1]. This phenotype is not compensated by other endothelin isoforms, demonstrating that ET-3 signaling via the ETB receptor is non-redundant for the normal development of neural crest-derived enteric neurons [2]. Mutations in the human EDN3 gene are also associated with Waardenburg-Hirschsprung syndrome [2]. This essential developmental function is a property unique to ET-3 and cannot be replicated by ET-1 or ET-2.

Knockout Phenotype

Class-level

Edn3-/- mice: colonic aganglionosis

Non-redundant role in enteric neurogenesis research

Other endothelin isoforms do not compensate

Evidence Dimension	Developmental phenotype
Target Compound Data	ET-3: Knockout (Edn3-/-) results in colonic aganglionosis and Hirschsprung-like phenotype [1].
Comparator Or Baseline	ET-1: Knockout (Edn1-/-) results in craniofacial and cardiovascular defects, not aganglionosis.
Quantified Difference	ET-3 knockout uniquely causes aganglionosis; other endothelin isoforms do not substitute.
Conditions	Edn3 knockout mouse model; human genetic studies.

Why This Matters

This evidence establishes ET-3 as an indispensable tool for research into enteric nervous system development, neural crest biology, and Hirschsprung disease pathogenesis. No other endothelin isoform can replace ET-3 in these specific experimental contexts.

• [1] Baynash AG, Hosoda K, Giaid A, Richardson JA, Emoto N, Hammer RE, Yanagisawa M. Interaction of endothelin-3 with endothelin-B receptor is essential for development of epidermal melanocytes and enteric neurons. Cell. 1994 Dec 30;79(7):1277-85. View Source
• [2] Edery P, Attié T, Amiel J, Pelet A, Eng C, Hofstra RM, Martelli H, Bidaud C, Munnich A, Lyonnet S. Mutation of the endothelin-3 gene in the Waardenburg-Hirschsprung disease (Shah-Waardenburg syndrome). Nat Genet. 1996 Apr;12(4):442-4. View Source

Optimal Research and Industrial Application Scenarios for Endothelin 3 (Rat, Human)

Dissecting ETB Receptor-Specific Signaling in Cardiovascular and Renal Systems

ET-3 is the agonist of choice for selectively activating ETB receptors in tissues where both ETA and ETB receptors are expressed. Its ~100-fold lower affinity for ETA receptors compared to ET-1 [1] minimizes confounding ETA-mediated effects. This is particularly valuable in studying ETB-mediated vasodilation, renal hemodynamics (where ET-3 is equipotent to ET-1 [2]), and endothelial cell function. Researchers investigating the role of ETB receptors in blood pressure regulation, sodium excretion, or endothelial nitric oxide release should prioritize ET-3 over ET-1 to avoid ETA-mediated vasoconstriction.

Investigating Neural Crest Development and Enteric Neurogenesis

Given its unique and non-redundant role in enteric nervous system development, ET-3 is an essential reagent for studies in developmental biology, neural crest cell migration, and Hirschsprung disease pathogenesis. The aganglionosis phenotype observed in Edn3 knockout mice [3] cannot be replicated by deletion of other endothelin isoforms. Therefore, ET-3 is the only appropriate ligand for in vitro assays examining enteric neural crest cell proliferation, migration, and differentiation, and for in vivo studies aiming to rescue or modulate this specific developmental pathway.

In Vivo Pharmacokinetic and Pharmacodynamic Studies of ETB-Mediated Clearance

The rapid plasma clearance of ET-3 (half-life ~1.7 minutes in humans [4]) and its high extraction by splanchnic and renal vascular beds make it a valuable tool for studying the mechanisms of peptide hormone clearance and the role of ETB receptors in this process. Researchers can use ET-3 to model the pharmacokinetic behavior of ETB ligands and to investigate the impact of disease states or pharmacological interventions on ETB-mediated clearance pathways. The short half-life also necessitates the use of continuous infusion protocols, which are well-established for ET-3 [4].

Characterizing Novel Endothelin Receptor Antagonists

In the development and characterization of novel endothelin receptor antagonists, ET-3 serves as a key pharmacological tool to define selectivity. Its preferential binding to ETB receptors (IC50 of 46 pM in ETB-rich cells [1]) allows researchers to differentiate between ETA-selective, ETB-selective, and dual antagonists. Competitive binding assays using ET-3 against a test compound provide direct evidence of the compound's ability to interact with the ETB receptor subtype, complementing assays with ET-1 which binds both subtypes.

Application

Selection Property

Validation Focus

ETB receptor signaling in cardiovascular and renal systems

ETB receptor selectivity

Pathway-specific response without ETA interference

Neural crest development and enteric neurogenesis

Unique developmental role

Aganglionosis rescue and neural crest migration assays

Pharmacokinetic studies of ETB-mediated clearance

Rapid plasma clearance

Infusion protocol design and clearance pathway analysis

Endothelin receptor antagonist characterization

ETB-preferential binding

Differentiating ETA vs. ETB antagonism

• [1] Ozaki S, Ihara M, Saeki T, Fukuroda T, Kimura S, Yano M. Endothelin ETB receptors couple to two distinct signaling pathways in porcine kidney epithelial LLC-PK1 cells. J Pharmacol Exp Ther. 1998;285(2):768-74. View Source
• [2] Cristol JP, Warner TD, Thiemermann C, Vane JR. Mediation via different receptors of the vasoconstrictor effects of endothelins and sarafotoxins in the systemic circulation and renal vasculature of the anaesthetized rat. Br J Pharmacol. 1993 Mar;108(3):776-9. View Source
• [3] Baynash AG, Hosoda K, Giaid A, Richardson JA, Emoto N, Hammer RE, Yanagisawa M. Interaction of endothelin-3 with endothelin-B receptor is essential for development of epidermal melanocytes and enteric neurons. Cell. 1994 Dec 30;79(7):1277-85. View Source
• [4] Weitzberg E, Ahlborg G, Lundberg JM. ET-3 is extracted by and induces potent vasoconstriction in human splanchnic and renal vasculatures. J Appl Physiol (1985). 1995 Oct;79(4):1255-9. View Source